
Personal protective equipment for handling O-
Methylisourea hemisulfate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: O-Methylisourea hemisulfate

Cat. No.: B1631329 Get Quote

Essential Safety and Handling Guide for O-
Methylisourea Hemisulfate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel handling O-Methylisourea hemisulfate. Adherence to

these guidelines is critical for ensuring personal safety and minimizing environmental impact.

Chemical and Physical Properties
A summary of the key quantitative data for O-Methylisourea hemisulfate is presented below

for quick reference.

Property Value

CAS Number 52328-05-9[1][2]

Molecular Formula C2H6N2O · 0.5 H2SO4[2]

Molecular Weight 123.12 g/mol [2]

Appearance White solid[2]

Melting Point 163-167 °C (lit.)[3]

Solubility Water: 100 mg/mL, clear, colorless
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Hazard Identification and Personal Protective
Equipment (PPE)
O-Methylisourea hemisulfate is classified with the following hazards:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Suspected of causing genetic defects.[2]

The following table outlines the required personal protective equipment (PPE) for handling this

chemical.

Protection Type Required Equipment

Eye/Face Protection Chemical safety goggles or face shield.[1][4]

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab

coat or long-sleeved clothing.[1]

Respiratory Protection

A NIOSH-approved N95 dust mask or higher is

required when handling the solid to prevent

inhalation of dust particles. Use only in a well-

ventilated area or under a chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following experimental protocol is mandatory when working with O-
Methylisourea hemisulfate.

1. Preparation and Engineering Controls:

Ensure a calibrated analytical balance, a chemical fume hood, and appropriate glassware
are available and clean.
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Verify that an emergency eyewash station and safety shower are accessible and operational.
Work exclusively within a certified chemical fume hood to minimize inhalation exposure.

2. Weighing the Solid:

Don the required PPE as specified in the table above.
Carefully weigh the desired amount of O-Methylisourea hemisulfate on a weigh boat or
weighing paper.
Avoid generating dust.[1] If dust is observed, gently tap the container to settle the particles
before opening.

3. Solution Preparation:

Place a stir bar in the receiving flask containing the appropriate solvent (e.g., water).
Slowly add the weighed O-Methylisourea hemisulfate to the solvent while stirring to
prevent clumping and ensure complete dissolution.
Keep the container covered as much as possible during this process.

4. Post-Handling:

Thoroughly clean all glassware and equipment used.
Wipe down the work area within the fume hood with a damp cloth to remove any residual
chemical dust.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste containing O-Methylisourea hemisulfate must be treated as hazardous waste.

1. Waste Collection:

Collect all solid and liquid waste containing O-Methylisourea hemisulfate in a clearly
labeled, sealed, and appropriate hazardous waste container.
Do not mix with incompatible waste streams. This chemical is incompatible with strong acids,
strong bases, and oxidizing agents.[1][2]

2. Spill Management:
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In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in the designated hazardous waste container.[1]
For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in the
hazardous waste container.
Clean the spill area with a suitable decontaminating solution and wipe dry.

3. Final Disposal:

Dispose of the hazardous waste container through your institution's environmental health
and safety (EHS) office or a licensed hazardous waste disposal company.[1]

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for safely handling and disposing of O-
Methylisourea hemisulfate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC233030010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC233030010&countryCode=US&language=en
https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://www.benchchem.com/product/b1631329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Emergency

Don Required PPE

Setup in Fume Hood

Weigh Solid

Prepare Solution

Spill Occurs

Potential

Decontaminate Work Area

Potential

Collect Hazardous Waste

Dispose via EHS

Follow Spill Protocol

Click to download full resolution via product page

Caption: Workflow for handling O-Methylisourea hemisulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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